Cas no 1805566-28-2 (2,6-Bis(trifluoromethyl)-3-ethyltoluene)

• Product Name: 2,6-Bis(trifluoromethyl)-3-ethyltoluene
• CAS No: 1805566-28-2
• MF: C₁₁H₁₀F₆
• MW: 256.187524318695
• CID: 5038652
• Update Time: 2025-06-09

2,6-Bis(trifluoromethyl)-3-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-ethyltoluene

• Inchi： 1S/C11H10F6/c1-3-7-4-5-8(10(12,13)14)6(2)9(7)11(15,16)17/h4-5H,3H2,1-2H3
• InChI Key： DMAFEBCNZVGMCI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(F)(F)F)C=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(trifluoromethyl)-3-ethyltoluene

Recent Advances in the Application of 2,6-Bis(trifluoromethyl)-3-ethyltoluene (CAS: 1805566-28-2) in Chemical and Biomedical Research

The compound 2,6-Bis(trifluoromethyl)-3-ethyltoluene (CAS: 1805566-28-2) has recently emerged as a significant molecule in chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and emerging roles in pharmaceutical development and material science.

Recent studies have highlighted the compound's remarkable stability and lipophilicity, attributed to the presence of trifluoromethyl groups and the ethyl-substituted toluene backbone. These characteristics make it particularly valuable as a building block in the synthesis of more complex pharmaceutical intermediates. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its effectiveness as a precursor in the development of novel fluorinated drug candidates with enhanced metabolic stability.

In the field of medicinal chemistry, researchers have explored the potential of 1805566-28-2 as a key intermediate in the synthesis of protease inhibitors. The trifluoromethyl groups appear to play a crucial role in enhancing binding affinity to target enzymes while maintaining favorable pharmacokinetic properties. Preliminary in vitro studies have shown promising results in the context of antiviral drug development, particularly against RNA viruses.

Material science applications have also benefited from this compound's unique properties. Its incorporation into polymer matrices has been shown to significantly improve thermal stability and chemical resistance, making it valuable for specialized coatings and high-performance materials. A recent patent application (WO2023/154672) describes its use in creating advanced fluoropolymer composites with applications in biomedical devices.

The synthesis and scale-up of 2,6-Bis(trifluoromethyl)-3-ethyltoluene have seen notable advancements in the past year. New catalytic methods have improved yield and purity while reducing environmental impact. Green chemistry approaches, particularly those utilizing flow chemistry techniques, have demonstrated particular promise for industrial-scale production while maintaining the compound's high purity standards required for pharmaceutical applications.

Analytical characterization techniques for this compound have also evolved. Recent publications highlight the use of advanced NMR methodologies, particularly ¹⁹F NMR spectroscopy, for precise structural analysis and quality control. These developments are crucial for ensuring batch-to-batch consistency in pharmaceutical manufacturing processes where this compound serves as an intermediate.

Looking forward, research directions appear to be focusing on expanding the therapeutic applications of derivatives based on the 2,6-Bis(trifluoromethyl)-3-ethyltoluene scaffold. Computational chemistry approaches are being increasingly employed to predict and optimize the biological activity of new derivatives, potentially accelerating the drug discovery process. Additionally, its potential in agrochemical applications is beginning to be explored, with early studies suggesting utility in the development of novel pesticides with improved environmental profiles.

The safety profile and toxicological aspects of 1805566-28-2 continue to be an active area of investigation. Recent in vitro and in vivo studies have provided preliminary data on its metabolic pathways and potential toxicity endpoints, information that will be crucial for its further development and regulatory approval in pharmaceutical applications.